Acetic acid, 2-[(2-methoxyethyl)amino]-2-oxo-, ethyl ester

Specification

• CAS No.: 349119-43-3
• Molecular Formula: C7H13NO4
• Molecular Weight: 175.184
• IUPAC Name: ethyl 2-(2-methoxyethylamino)-2-oxoacetate
• Standard InChI: InChI=1S/C7H13NO4/c1-3-12-7(10)6(9)8-4-5-11-2/h3-5H2,1-2H3,(H,8,9)
• Standard InChI Key: GTDYYZVXVKJQFK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=O)NCCOC

Introduction

Acetic acid, 2-[(2-methoxyethyl)amino]-2-oxo-, ethyl ester is a chemical compound used primarily for research and development purposes. Despite its specific applications not being widely documented in the available literature, it belongs to a broader class of organic compounds that are often utilized in synthetic chemistry and pharmaceutical research.

Synthesis Methods

While specific synthesis methods for this compound are not well-documented in the provided sources, general approaches for synthesizing similar esters involve condensation reactions between carboxylic acids or their derivatives (like acid chlorides) and alcohols under acidic or basic conditions.

Applications

The primary use of such compounds is often in research settings due to their potential as intermediates or building blocks for more complex molecules:

• Pharmaceutical Research: Compounds with similar structures may be explored for biological activity.

• Synthetic Chemistry: They serve as versatile intermediates due to their reactive functional groups.

Safety Considerations

Handling any chemical requires adherence to safety protocols:

• Use protective equipment (gloves, goggles).

• Work in well-ventilated areas.

• Follow recommended storage conditions.

Given the lack of extensive literature on this specific compound beyond its basic description and storage recommendations, further details would require specialized databases or direct consultation with chemical suppliers.

Future Research Directions

Future studies could focus on exploring its reactivity patterns, potential biological activities if applicable, and optimizing synthesis routes if needed.